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Compound of Interest

Compound Name: PF-9366

Cat. No.: B10787349 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: S-adenosylmethionine (SAM) is a universal methyl donor essential for the

methylation of DNA, RNA, proteins, and lipids.[1][2][3][4] The synthesis of SAM from L-

methionine and ATP is catalyzed by the enzyme methionine adenosyltransferase (MAT).[5][6]

[7] The MAT2A isoform, in particular, is the primary enzyme responsible for SAM production in

extrahepatic tissues and is often deregulated in cancer.[5][6][8] PF-9366 is a potent and

selective allosteric inhibitor of human methionine adenosyltransferase 2A (MAT2A).[5][8][9][10]

By inhibiting MAT2A, PF-9366 effectively reduces the intracellular levels of SAM, thereby

impacting cellular methylation potential and inhibiting the proliferation of cancer cells.[9][11][12]

[13]

This document provides detailed protocols for treating cells with PF-9366 and subsequently

measuring the intracellular levels of SAM using two common analytical methods: Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked

Immunosorbent Assay (ELISA).

Mechanism of Action of PF-9366
PF-9366 binds to an allosteric site on the MAT2A enzyme.[5][6] This binding event alters the

enzyme's active site, which leads to an increase in substrate affinity but a decrease in enzyme

turnover, ultimately resulting in the inhibition of SAM production.[5][6] The reduction in SAM
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levels disrupts the one-carbon metabolism pathway, affecting numerous downstream

methylation events crucial for cell growth and survival.[14][15][16]
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One-Carbon Metabolism Inhibitor Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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